methyl 5-chloropyrimidine-4-carboxylate
Overview
Description
Methyl 5-chloropyrimidine-4-carboxylate (MCP) is a synthetic compound that has been used in a variety of scientific and medical applications. It is a derivative of pyrimidine, and is chemically similar to other compounds such as 5-chloropyrimidine-4-carboxylic acid (CPCA), 4-chloro-5-methylpyrimidine-2-carboxylic acid (CMPCA), and 4-chloro-5-methylpyrimidine-2-carboxylic anhydride (CMPCA). MCP has been used in the synthesis of several drugs, including the antifungal agent fluconazole and the anti-inflammatory drug ibuprofen. It has also been used in the synthesis of a variety of other compounds, including dyes, pigments, and pharmaceuticals.
Scientific Research Applications
Methyl 5-chloropyrimidine-4-carboxylate has been used in a variety of scientific and medical applications. It has been used in the synthesis of several drugs, including the antifungal agent fluconazole and the anti-inflammatory drug ibuprofen. It has also been used in the synthesis of a variety of other compounds, including dyes, pigments, and pharmaceuticals. In addition, methyl 5-chloropyrimidine-4-carboxylate has been used in the synthesis of novel compounds for potential use in cancer therapy, as well as in the synthesis of compounds for use in the treatment of Alzheimer’s disease.
Mechanism of Action
The exact mechanism of action of methyl 5-chloropyrimidine-4-carboxylate is not fully understood, but it is believed to be related to its ability to form complexes with metal ions. It is thought that these complexes can interact with proteins and enzymes in the body, resulting in a variety of biological effects.
Biochemical and Physiological Effects
methyl 5-chloropyrimidine-4-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, as well as to inhibit the activity of certain enzymes. In addition, it has been shown to have anti-inflammatory and analgesic effects, as well as to possess antifungal activity.
Advantages and Limitations for Lab Experiments
Methyl 5-chloropyrimidine-4-carboxylate has several advantages for use in laboratory experiments. It is relatively inexpensive, and is easy to synthesize in the laboratory. In addition, it is relatively stable, and can be stored for long periods of time. However, there are also some potential limitations to its use in laboratory experiments. It is not soluble in water, and is not very soluble in organic solvents. In addition, its reactivity can be unpredictable, and it can be difficult to control the reaction conditions.
Future Directions
There are a variety of potential future directions for research on methyl 5-chloropyrimidine-4-carboxylate. For example, further research could be conducted into its mechanism of action, as well as its potential applications in cancer therapy and the treatment of Alzheimer’s disease. In addition, further research could be conducted into its potential use as an antibiotic or antifungal agent. Finally, further research could be conducted into its potential use as a dye or pigment, as well as its potential applications in other areas of science and medicine.
Synthesis Methods
Methyl 5-chloropyrimidine-4-carboxylate can be synthesized from 5-chloropyrimidine-4-carboxylic acid (CPCA) or 4-chloro-5-methylpyrimidine-2-carboxylic acid (CMPCA) by a process known as alkylation. In this process, the CPCA or CMPCA is reacted with an alkylating agent, such as methyl iodide or dimethyl sulfate, in an organic solvent, such as dichloromethane or dimethylformamide. The reaction is typically carried out at room temperature, and the resulting product is methyl 5-chloropyrimidine-4-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-chloropyrimidine-4-carboxylate involves the reaction of 5-chloropyrimidine-4-carboxylic acid with methanol in the presence of a catalyst.", "Starting Materials": [ "5-chloropyrimidine-4-carboxylic acid", "Methanol", "Catalyst" ], "Reaction": [ "Add 5-chloropyrimidine-4-carboxylic acid to a round-bottom flask", "Add methanol to the flask", "Add a catalyst to the flask", "Heat the mixture under reflux for several hours", "Cool the mixture and filter the resulting solid", "Wash the solid with cold methanol", "Dry the solid to obtain methyl 5-chloropyrimidine-4-carboxylate" ] } | |
CAS RN |
124999-47-9 |
Molecular Formula |
C6H5ClN2O2 |
Molecular Weight |
172.6 |
Purity |
95 |
Origin of Product |
United States |
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